Cas no 473596-87-1 (Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. The compound features a stable dioxaborolane group, which enhances its handling and storage stability compared to free boronic acids. The methyl ester moiety provides additional versatility for further functionalization. Its structural properties make it particularly valuable in pharmaceutical and agrochemical synthesis, where precise coupling of aromatic systems is required. The product is typically supplied as a crystalline solid with high purity, ensuring consistent performance in demanding synthetic applications. Proper handling under inert conditions is recommended to maintain its reactivity and shelf life.
Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate structure
473596-87-1 structure
Product Name:Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
CAS No:473596-87-1
MF:C15H21BO4
MW:276.135844945908
MDL:MFCD08669595
CID:828921
Update Time:2025-06-29

Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 2-Methyl-4-methoxycarbonylphenylboronic acid, pinacol ester
    • 4-(Methoxycarbonyl)-2-methylphenylboronic acid pinacol ester
    • 4-methoxycarbonyl-2-methylbenzeneboronic acid pinacol ester
    • 2-Methyl-4-methoxycarbonylphenylboronic acid pinacol ester
    • (4-(METHOXYCARBONYL)-2-METHYLPHENYL)BORONIC ACID PINACOL ESTER
    • RDBWYSWPXDSHOE-UHFFFAOYSA-N
    • FCH2820268
    • RP06567
    • MB06451
    • MDL: MFCD08669595
    • Inchi: 1S/C15H21BO4/c1-10-9-11(13(17)18-6)7-8-12(10)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
    • InChI Key: RDBWYSWPXDSHOE-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C(=O)OC)=CC=2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 276.15300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.08080

Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Pricemore >>

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Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Production Method

Additional information on Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate: A Comprehensive Overview

Methyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No: 473596-87-1) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is notable for its unique structure and functional groups, which make it a valuable intermediate in the synthesis of various biologically active molecules and advanced materials. The compound's name itself provides insight into its structural composition: it consists of a benzoate ester group with specific substituents that enhance its reactivity and versatility in chemical reactions.

The core structure of this compound includes a benzene ring substituted with a methyl group at the 3-position and a boron-containing dioxaborolane moiety at the 4-position. The dioxaborolane group is a tetramethyl-substituted bicyclic structure that imparts unique electronic properties to the molecule. This arrangement makes the compound particularly useful in cross-coupling reactions, such as the Suzuki-Miyaura coupling reaction, where the boron-containing group serves as an efficient leaving group. Recent studies have highlighted the importance of such compounds in the development of novel pharmaceuticals and advanced materials.

One of the most significant advancements in the application of Methyl 3-methyl... compounds is their role in medicinal chemistry. Researchers have utilized these compounds as key intermediates in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, recent studies have demonstrated their potential in the development of anticancer agents due to their ability to modulate specific cellular pathways. The methyl group at the 3-position and the boron-containing moiety at the 4-position play critical roles in determining the compound's pharmacokinetic properties and bioavailability.

In addition to its medicinal applications, Methyl 3-methyl... has also found utility in materials science. The compound's unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a precursor for synthesizing advanced polymers and thin-film materials with tailored optical and electrical properties. These findings underscore the compound's versatility and its growing importance in cutting-edge technological applications.

The synthesis of Methyl 3-methyl... involves a series of carefully controlled reactions that ensure high purity and structural integrity. Modern synthetic methodologies often employ catalytic processes to enhance reaction efficiency and minimize environmental impact. For example, recent advancements in catalytic cross-coupling reactions have enabled more sustainable routes for producing this compound on an industrial scale.

From an environmental standpoint, researchers have also investigated the biodegradation and toxicity profiles of Methyl 3-methyl... compounds. These studies are crucial for ensuring that their use aligns with global sustainability goals and regulatory standards. Preliminary findings suggest that under certain conditions, these compounds can undergo biodegradation without posing significant risks to ecosystems.

In conclusion, Methyl 3-methyl... (CAS No: 473596-87-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and functional groups make it an indispensable tool in various scientific disciplines. As research continues to uncover new applications and optimize synthetic routes for this compound, its role in advancing science and technology is expected to grow even further.

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